Cas no 957486-82-7 (Azido-PEG6-amine)

• Product Name: Azido-PEG6-amine
• CAS No: 957486-82-7
• MF: C₁₄H₃₀N₄O₆
• MW: 350.411203861237
• MDL: MFCD03453240
• CID: 1064386
• PubChem ID: 57652623
• Update Time: 2025-06-15

Azido-PEG6-amine Chemical and Physical Properties

Names and Identifiers

• O-(2-Aminoethyl)-O’-(2-azidoethyl)pentaethylene Glycol
• O-(2-Aminoethyl)-O′-(2-azidoethyl)pentaethylene glycol
• 2-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanamine
• Azido-PEG6-amine
• N3-PEG7-NH2
• O-(2-Aminoethyl)-O'-(2-azidoethyl)pentaethylene glycol
• N3-PEG6-NH2,AZIDO-PEG6-AMINE
• 20-Azido-3,6,9,12,15,18-hexaoxaeicosan-1-amine (ACI)
• CS-0114348
• MFCD03453240
• SCHEMBL14330842
• C70387
• DTXSID60399240
• Amino-PEG7-azide
• SY251173
• N3-PEG6-CH2CH2NH2
• Azido-PEG-amine (n=6)
• 20-azido-3,6,9,12,15,18-hexaoxaicosan-1-amine
• Aminoethyl)-O'-(2-azidoethyl)pentaethylene glycol
• 957486-82-7
• BP-22224
• DA-71234
• AKOS030213425
• N3-PEG6-NH2
• HY-140215
• alpha-Amino-omega-azido hexa(ethylene glycol)
• Alpha-amino-omega-azido hepta(ethylene glycol)

• MDL： MFCD03453240
• Inchi： 1S/C14H30N4O6/c15-1-3-19-5-7-21-9-11-23-13-14-24-12-10-22-8-6-20-4-2-17-18-16/h1-15H2
• InChI Key： VCQSTKKJKNUQBI-UHFFFAOYSA-N
• SMILES： [N-]=[N+]=NCCOCCOCCOCCOCCOCCOCCN

Computed Properties

• Exact Mass: 350.21653469g/mol
• Monoisotopic Mass: 350.21653469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 20
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 95.8Ų

Azido-PEG6-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Other Chemical additives

Additional information on Azido-PEG6-amine

Azido-PEG6-amine (CAS No. 957486-82-7): A Versatile Building Block in Modern Chemical Biology and Drug Development

Azido-PEG6-amine, with the chemical identifier CAS No. 957486-82-7, represents a significant advancement in the field of polyethylene glycol (PEG) chemistry. This compound, characterized by a six-carbon PEG chain terminated with an azide group and an amine moiety, has emerged as a crucial intermediate in the synthesis of bioconjugates, drug delivery systems, and diagnostic agents. The unique structural features of Azido-PEG6-amine make it an invaluable tool for researchers seeking to enhance the pharmacokinetic properties of therapeutic molecules.

The azido functional group (–N₃) attached to the PEG chain provides a versatile handle for further chemical modifications through click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is highly favored in medicinal chemistry due to its high efficiency, selectivity, and mild reaction conditions. The incorporation of Azido-PEG6-amine into molecular architectures allows for the rapid and predictable formation of stable biaryl or triaryl compounds, which are often observed in bioactive molecules.

Recent studies have highlighted the utility of Azido-PEG6-amine in the development of targeted drug delivery systems. By conjugating therapeutic agents with this PEG derivative, researchers can modulate the pharmacokinetic profile of drugs, improving their circulation time and reducing off-target effects. For instance, a 2023 study published in the journal Advanced Materials demonstrated that Azido-PEG6-amine-modified nanoparticles effectively enhanced the delivery of anticancer drugs to tumor sites while minimizing systemic toxicity. The study emphasized the role of PEGylation in improving drug stability and bioavailability.

The amine group (–NH₂) on Azido-PEG6-amine serves as an additional site for chemical modification, enabling the attachment of various biomolecules such as antibodies, peptides, and small organic compounds. This flexibility has made Azido-PEG6-amine a popular choice for constructing bispecific antibodies and antibody-drug conjugates (ADCs). A notable example is a 2022 research article in Nature Biotechnology, which described the use of Azido-PEG6-amine to develop novel bispecific antibodies targeting both tumor-specific antigens and immune checkpoint receptors. Such conjugates have shown promise in preclinical trials for treating refractory cancers.

In addition to its applications in drug development, Azido-PEG6-amine has found utility in diagnostic imaging. Researchers have leveraged its click chemistry compatibility to create contrast agents for positron emission tomography (PET) scans. A 2021 study published in Journal of Medicinal Chemistry reported on the synthesis of PET tracers labeled with Azido-PEG6-amines for imaging specific biomarkers associated with neurological disorders. The study noted that these tracers exhibited high sensitivity and specificity, making them valuable tools for early disease detection.

The growing interest in Azido-PEG6-amine has also spurred innovation in synthetic methodologies. Researchers are continuously exploring new ways to incorporate this compound into complex molecular frameworks while maintaining its functional integrity. Advances in flow chemistry have enabled scalable production of Azido-PEG6-amines under controlled conditions, reducing batch-to-batch variability and improving overall yields. These advancements are critical for ensuring consistency in pharmaceutical manufacturing processes.

The future prospects of Azido-PEG6-amine are further illuminated by emerging trends in bioconjugation technology. The integration of machine learning algorithms with traditional synthetic approaches has accelerated the discovery of novel bioconjugates. By analyzing large datasets of successful conjugate designs, computational models can predict optimal modifications using Azido-PEG6-amines, streamlining the drug development pipeline. Such innovations are poised to transform how therapeutic agents are designed and delivered to patients.

In conclusion, Azido-PEG6-amine represents a cornerstone in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse applications across drug delivery, diagnostics, and bioconjugation technologies. As research continues to uncover new possibilities for this versatile compound, its importance is expected to grow even further, driving advancements that benefit both researchers and patients alike.